Cas no 1361559-93-4 (Methyl 6-chloro-2-(perchlorophenyl)nicotinate)

• Product Name: Methyl 6-chloro-2-(perchlorophenyl)nicotinate
• CAS No: 1361559-93-4
• MF: C₁₃H₅Cl₆NO₂
• MW: 419.902297735214
• CID: 4966030
• Update Time: 2025-06-12

Methyl 6-chloro-2-(perchlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-2-(perchlorophenyl)nicotinate

• Inchi： 1S/C13H5Cl6NO2/c1-22-13(21)4-2-3-5(14)20-12(4)6-7(15)9(17)11(19)10(18)8(6)16/h2-3H,1H3
• InChI Key： HGORNVAACUBZCC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(C(=O)OC)=CC=C(N=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 418.842194 g/mol
• Monoisotopic Mass: 416.845145 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 39.2
• Molecular Weight: 419.9

Additional information on Methyl 6-chloro-2-(perchlorophenyl)nicotinate

Methyl 6-chloro-2-(perchlorophenyl)nicotinate (CAS No. 1361559-93-4): A Comprehensive Overview

Methyl 6-chloro-2-(perchlorophenyl)nicotinate (CAS No. 1361559-93-4) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, has been extensively studied for its potential applications in various biological and chemical processes. The detailed exploration of this molecule not only highlights its chemical significance but also underscores its relevance in contemporary scientific advancements.

The molecular structure of Methyl 6-chloro-2-(perchlorophenyl)nicotinate consists of a nicotinic acid derivative substituted with a chloro group at the 6-position and a perchlorophenyl moiety at the 2-position. This specific arrangement imparts distinct physicochemical properties, making it a compound of interest for researchers exploring novel synthetic pathways and pharmacological targets. The presence of the chloro group enhances the electrophilicity of the molecule, which can be exploited in various chemical reactions, while the perchlorophenyl group contributes to its lipophilicity, influencing its solubility and bioavailability.

In recent years, there has been a surge in research focused on nicotinic acid derivatives due to their diverse biological activities. These derivatives have been investigated for their potential roles in modulating metabolic pathways, enhancing cardiovascular health, and even as intermediates in the synthesis of more complex pharmaceutical agents. The study of Methyl 6-chloro-2-(perchlorophenyl)nicotinate fits into this broader context, as researchers seek to understand how structural modifications can influence biological activity and therapeutic efficacy.

One of the most compelling aspects of Methyl 6-chloro-2-(perchlorophenyl)nicotinate is its potential as a scaffold for drug discovery. The combination of the chloro and perchlorophenyl substituents creates a molecule that can interact with multiple biological targets, offering opportunities for developing multitargeted therapies. This approach is particularly attractive in the treatment of complex diseases where modulation of multiple pathways is required. Recent studies have demonstrated that such nicotinic acid derivatives can exhibit inhibitory effects on enzymes and receptors involved in inflammation, pain, and neurodegeneration.

The synthesis of Methyl 6-chloro-2-(perchlorophenyl)nicotinate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired molecular framework efficiently. These methods not only highlight the synthetic prowess of modern chemistry but also underscore the importance of innovative approaches in developing new pharmaceuticals.

The pharmacological profile of Methyl 6-chloro-2-(perchlorophenyl)nicotinate has been a subject of intense investigation. Preclinical studies have shown that this compound exhibits promising activity in models of inflammation and pain relief. The chloro group appears to play a crucial role in modulating the pharmacokinetic properties of the molecule, enhancing its ability to reach target sites within the body. Additionally, the lipophilic nature conferred by the perchlorophenyl group contributes to its bioavailability, making it a candidate for oral administration.

In conclusion, Methyl 6-chloro-2-(perchlorophenyl)nicotinate (CAS No. 1361559-93-4) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structure and functional properties make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological pathways continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.